N-(3-methoxypropyl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-(3-methoxypropyl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C15H17N5O/c1-21-9-5-8-16-14-13-10-19-20(15(13)18-11-17-14)12-6-3-2-4-7-12/h2-4,6-7,10-11H,5,8-9H2,1H3,(H,16,17,18)
• InChI Key: ATLKPSCJJSIUAK-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC1=C2C=NN(C2=NC=N1)C3=CC=CC=C3
• Molecular Formula: C15H17N5O
• Molecular Weight: 283.33 g/mol

Description

N-(3-methoxypropyl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine is a heterocyclic compound that belongs to the class of pyrazolo[3,4-d]pyrimidines. These compounds are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications. The unique structure of this compound makes it a valuable candidate for various scientific research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-methoxypropyl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine typically involves the condensation of appropriate starting materials under controlled conditions. One common method involves the reaction of 3-methoxypropylamine with 1-phenylpyrazolo[3,4-d]pyrimidin-4-amine in the presence of a suitable catalyst. The reaction is usually carried out in an organic solvent such as ethanol or methanol at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often utilizing continuous flow reactors and advanced purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

N-(3-methoxypropyl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding N-oxide derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyrazolo[3,4-d]pyrimidine derivatives.

Scientific Research Applications

N-(3-methoxypropyl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential as an enzyme inhibitor, particularly in the inhibition of kinases.

Medicine: Investigated for its anticancer, antiviral, and anti-inflammatory properties.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions

Mechanism of Action

The mechanism of action of N-(3-methoxypropyl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine involves its interaction with specific molecular targets, such as kinases. The compound binds to the active site of the enzyme, inhibiting its activity and thereby disrupting the signaling pathways involved in cell proliferation and survival. This inhibition can lead to the suppression of tumor growth and the reduction of inflammation .

Comparison with Similar Compounds

Similar Compounds

4-methoxyphenylpyrrolo[2,3-d]pyrimidin-4-amine: Demonstrates dual inhibition of aurora kinase A and epidermal growth factor receptor kinase.

6-Chloro-N-(3-methoxypropyl)pyrimidin-4-amine: Known for its potential as an anticancer agent.

3-(phenylethynyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine: Exhibits multikinase inhibition properties.

Uniqueness

N-(3-methoxypropyl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine is unique due to its specific substitution pattern, which imparts distinct biological activities and makes it a versatile compound for various research applications. Its ability to inhibit multiple kinases and its potential therapeutic applications set it apart from other similar compounds .